Cas no 2098096-29-6 (N,3-Dimethyl-1-morpholinobutan-2-amine dihydrochloride)

• Product Name: N,3-Dimethyl-1-morpholinobutan-2-amine dihydrochloride
• CAS No: 2098096-29-6
• MF: C₁₀H₂₄Cl₂N₂O
• MW: 259.216361045837
• CID: 5048279
• Update Time: 2025-06-13

N,3-Dimethyl-1-morpholinobutan-2-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• N,3-dimethyl-1-morpholinobutan-2-amine dihydrochloride
• N,3-dimethyl-1-morpholin-4-ylbutan-2-amine;dihydrochloride
• N,3-Dimethyl-1-morpholinobutan-2-amine dihydrochloride

• Inchi： 1S/C10H22N2O.2ClH/c1-9(2)10(11-3)8-12-4-6-13-7-5-12;;/h9-11H,4-8H2,1-3H3;2*1H
• InChI Key： PRLHLBLMMCKMFL-UHFFFAOYSA-N
• SMILES： Cl.Cl.O1CCN(CC1)CC(C(C)C)NC

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 133
• Topological Polar Surface Area: 24.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines

Additional information on N,3-Dimethyl-1-morpholinobutan-2-amine dihydrochloride

Introduction to N,3-Dimethyl-1-morpholinobutan-2-amine dihydrochloride (CAS No. 2098096-29-6)

N,3-Dimethyl-1-morpholinobutan-2-amine dihydrochloride is a significant compound in the field of pharmaceutical chemistry, characterized by its unique chemical structure and biological activity. This compound, identified by the CAS number 2098096-29-6, has garnered considerable attention due to its potential applications in drug development and therapeutic interventions. The N,3-Dimethyl-1-morpholinobutan-2-amine dihydrochloride salt form enhances its stability and solubility, making it a valuable intermediate in synthetic chemistry and pharmacological research.

The molecular framework of N,3-Dimethyl-1-morpholinobutan-2-amine dihydrochloride incorporates a morpholine ring, which is a prominent feature in many bioactive molecules. This structural motif is known for its ability to interact with biological targets, including enzymes and receptors, thereby modulating various physiological processes. The presence of dimethyl and amino substituents further contributes to the compound's complexity and reactivity, enabling diverse chemical modifications and functionalizations.

Recent advancements in pharmaceutical research have highlighted the importance of N,3-Dimethyl-1-morpholinobutan-2-amine dihydrochloride in the development of novel therapeutic agents. Studies have demonstrated its potential role in addressing neurological disorders, where its ability to cross the blood-brain barrier and interact with central nervous system receptors is particularly relevant. The compound's dihydrochloride salt form has been shown to improve pharmacokinetic properties, such as bioavailability and metabolic stability, making it an attractive candidate for further clinical investigation.

In the context of drug discovery, the CAS number 2098096-29-6 has been instrumental in facilitating high-throughput screening and structure-activity relationship studies. Researchers have leveraged this compound to identify new molecular entities with enhanced efficacy and reduced side effects. The morpholine core has been particularly noted for its versatility in designing ligands that targetGPCR (G-protein coupled receptors), which are involved in a wide range of diseases.

The synthesis of N,3-Dimethyl-1-morpholinobutan-2-amine dihydrochloride involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The use of high-purity starting materials ensures the formation of a compound with minimal impurities, which is crucial for subsequent pharmacological evaluations. Advances in synthetic methodologies have enabled more efficient and scalable production processes, reducing costs and improving accessibility for research purposes.

One of the most compelling aspects of N,3-Dimethyl-1-morpholinobutan-2-amine dihydrochloride is its potential as a scaffold for drug design. By modifying its chemical structure, researchers can explore novel analogs with tailored biological activities. For instance, alterations to the dimethyl or amino groups can influence binding affinity and selectivity towards specific targets. This flexibility underscores the compound's significance as a building block in medicinal chemistry.

The pharmacological profile of N,3-Dimethyl-1-morpholinobutan-2-amine dihydrochloride has been extensively studied in preclinical models. Initial findings suggest that it exhibits inhibitory effects on certain enzymes implicated in inflammation and pain pathways. These properties make it a promising candidate for developing treatments for chronic inflammatory conditions and neuropathic pain syndromes. Additionally, its interaction with neurotransmitter systems has raised interest in its potential applications for mood disorders and cognitive enhancement.

As research progresses, the applications of N,3-Dimethyl-1-morpholinobutan-2-amine dihydrochloride are expected to expand into other therapeutic areas. Its unique structural features offer opportunities for developing compounds that address unmet medical needs. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive further innovation in this field. The CAS number 2098096-29-6 will continue to serve as a key reference point for researchers exploring this compound's full potential.

The safety profile of N,3-Dimethyl-1-morpholinobutan-2-amine dihydrochloride is another critical consideration in its development as a therapeutic agent. Comprehensive toxicology studies are essential to assess potential risks associated with its use. These studies will provide valuable insights into dosage regimens and long-term effects, ensuring that any future drug candidates derived from this compound are safe and effective for human consumption.

In conclusion, N,3-Dimethyl-1-morpholinobutan-2-amine dihydrochloride (CAS No. 2098096-29-6) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and biological activities make it a valuable tool for drug discovery and development. As research continues to uncover new applications for this compound, it is poised to play an increasingly important role in addressing various health challenges worldwide.